N,N'-bis[3-(acetylamino)phenyl]cyclohexane-1,4-dicarboxamide

• Molecular Formula: C24H28N4O4
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 1-N,4-N-bis(3-acetamidophenyl)cyclohexane-1,4-dicarboxamide
• InChI: InChI=1S/C24H28N4O4/c1-15(29)25-19-5-3-7-21(13-19)27-23(31)17-9-11-18(12-10-17)24(32)28-22-8-4-6-20(14-22)26-16(2)30/h3-8,13-14,17-18H,9-12H2,1-2H3,(H,25,29)(H,26,30)(H,27,31)(H,28,32)
• InChI Key: SOFDBWMASHNSBN-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=CC(=C1)NC(=O)C2CCC(CC2)C(=O)NC3=CC(=CC=C3)NC(=O)C
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2CCC(CC2)C(=O)NC3=CC=CC(=C3)NC(=O)C

Description

N,N'-bis[3-(acetylamino)phenyl]cyclohexane-1,4-dicarboxamide, also known as 'BAC', is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields such as medicine, materials science, and catalysis. BAC is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 558.67 g/mol.

Mechanism of Action

The mechanism of action of BAC is not fully understood. However, it has been proposed that BAC inhibits the activity of enzymes involved in cell growth and proliferation, leading to the inhibition of cancer cell growth. BAC has also been shown to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
BAC has been shown to have low toxicity and is well-tolerated by cells. It has been found to induce apoptosis (cell death) in cancer cells, while leaving normal cells unaffected. BAC has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BAC in lab experiments is its low toxicity and high solubility in organic solvents. This makes it easy to handle and manipulate in the lab. However, one of the limitations of using BAC is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the research and development of BAC. One potential direction is the development of new anticancer drugs based on the structure of BAC. Another direction is the investigation of BAC's potential application as an antibacterial and antifungal agent. Additionally, the development of new synthetic routes for the production of BAC may lead to a reduction in its cost, making it more accessible for research and development.

Synthesis Methods

The synthesis of BAC involves the reaction of 3-aminobenzoic acid with cyclohexane-1,4-dicarbonyl chloride in the presence of triethylamine and acetic anhydride. The resulting product is then purified through recrystallization to obtain BAC in high yield and purity.

Scientific Research Applications

BAC has been studied extensively for its potential application in the field of medicine. It has been found to exhibit anticancer properties by inhibiting the growth of cancer cells. BAC has also been investigated for its antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.